Ethyl 4-[[3-[2-(trifluoromethyl)phenyl]pyrrolidine-1-carbonyl]amino]benzoate

• IUPAC Name: ethyl 4-[[3-[2-(trifluoromethyl)phenyl]pyrrolidine-1-carbonyl]amino]benzoate
• InChI: InChI=1S/C21H21F3N2O3/c1-2-29-19(27)14-7-9-16(10-8-14)25-20(28)26-12-11-15(13-26)17-5-3-4-6-18(17)21(22,23)24/h3-10,15H,2,11-13H2,1H3,(H,25,28)
• InChI Key: LHRFTWPUJVGKHM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)N2CCC(C2)C3=CC=CC=C3C(F)(F)F
• Molecular Formula: C21H21F3N2O3
• Molecular Weight: 406.4 g/mol

Description

Ethyl 4-[[3-[2-(trifluoromethyl)phenyl]pyrrolidine-1-carbonyl]amino]benzoate, also known as TFPB, is a synthetic compound that has been widely used in scientific research. It is a potent and selective antagonist of the dopamine D3 receptor and has been studied for its potential therapeutic applications in various neurological and psychiatric disorders.

Mechanism of Action

Ethyl 4-[[3-[2-(trifluoromethyl)phenyl]pyrrolidine-1-carbonyl]amino]benzoate acts as a selective antagonist of the dopamine D3 receptor, which is predominantly expressed in the mesolimbic and mesocortical pathways of the brain. By blocking the activity of this receptor, Ethyl 4-[[3-[2-(trifluoromethyl)phenyl]pyrrolidine-1-carbonyl]amino]benzoate can modulate the release of dopamine in these pathways, which is thought to be involved in the regulation of reward, motivation, and mood.
Biochemical and Physiological Effects:
Ethyl 4-[[3-[2-(trifluoromethyl)phenyl]pyrrolidine-1-carbonyl]amino]benzoate has been shown to have a range of biochemical and physiological effects, including the modulation of dopamine release, regulation of neurotransmitter systems, and the modulation of gene expression. It has also been shown to have anti-inflammatory and neuroprotective properties, which may have implications for the treatment of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of Ethyl 4-[[3-[2-(trifluoromethyl)phenyl]pyrrolidine-1-carbonyl]amino]benzoate is its high selectivity and potency for the dopamine D3 receptor, which makes it an ideal tool for studying the role of this receptor in various neurological and psychiatric disorders. However, one of the limitations of Ethyl 4-[[3-[2-(trifluoromethyl)phenyl]pyrrolidine-1-carbonyl]amino]benzoate is its poor solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for the use of Ethyl 4-[[3-[2-(trifluoromethyl)phenyl]pyrrolidine-1-carbonyl]amino]benzoate in scientific research. One area of interest is the potential therapeutic applications of Ethyl 4-[[3-[2-(trifluoromethyl)phenyl]pyrrolidine-1-carbonyl]amino]benzoate in the treatment of addiction and other psychiatric disorders. Another area of interest is the development of new compounds based on the structure of Ethyl 4-[[3-[2-(trifluoromethyl)phenyl]pyrrolidine-1-carbonyl]amino]benzoate, which may have improved pharmacological properties and therapeutic potential. Additionally, further research is needed to fully understand the biochemical and physiological effects of Ethyl 4-[[3-[2-(trifluoromethyl)phenyl]pyrrolidine-1-carbonyl]amino]benzoate and its potential implications for the treatment of neurological disorders.

Synthesis Methods

The synthesis of Ethyl 4-[[3-[2-(trifluoromethyl)phenyl]pyrrolidine-1-carbonyl]amino]benzoate involves several steps, including the reaction of 2-(trifluoromethyl)benzaldehyde with pyrrolidine, followed by the coupling of the resulting product with ethyl 4-amino benzoate. The final product is obtained after purification and characterization using various analytical techniques.

Scientific Research Applications

Ethyl 4-[[3-[2-(trifluoromethyl)phenyl]pyrrolidine-1-carbonyl]amino]benzoate has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders, including schizophrenia, addiction, and Parkinson's disease. It has been shown to have a high affinity for the dopamine D3 receptor, which is implicated in the pathophysiology of these disorders.